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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzaldehyde

Cat. No.: B048487

This technical guide provides a comprehensive overview of the physicochemical properties,
spectral data, and safety information for 5-Bromo-2-nitrobenzaldehyde, a key intermediate in
various organic syntheses. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical manufacturing.

Core Physicochemical Properties

5-Bromo-2-nitrobenzaldehyde is an organic compound with the chemical formula
C7H4aBrNOs.[1][2][3] It presents as a solid, with its color described as ranging from white to light
red or green powder to crystal.[1][4][5] This compound is stable under normal laboratory
conditions, though it is noted to be air-sensitive and should be stored in a cool, dark place,
preferably under an inert gas.[5][6]
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Property Value Source(s)
Molecular Formula C7H4BrNO3 (1121131411511 71
Molecular Weight 230.02 g/mol [L][2][4105][7]
CAS Number 20357-20-4 [51[8]
White to Light red to Green
Appearance [1][4](5]
powder to crystal
Melting Point 71.0t0 75.0 °C [1][5]

Boiling Point (Predicted)

330.5+27.0°C

[1]

Density (Predicted)

1.781 £ 0.06 g/cm?

[1]

Flash Point

153.7 °C

[1]

Vapor Pressure

0.000166 mmHg at 25°C

[1]

Solubility

Soluble in Methanol; Insoluble

in water

[1]5]

Refractive Index

1.652

[1]

Spectral Data

Detailed spectral information is available for 5-Bromo-2-nitrobenzaldehyde, which is crucial

for its identification and characterization.

o Mass Spectrometry (GC-MS): Data is available through the NIST Mass Spectrometry Data

Center.[2]

« Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded, with data

available from Bio-Rad Laboratories, Inc. and TCI Chemicals India Pvt. Ltd.[2] The spectra

would typically show characteristic peaks for the aromatic ring, the nitro group (around 1530

and 1350 cm~?), and the aldehyde carbonyl group (around 1700 cm~1).

e Raman Spectroscopy: FT-Raman spectra have also been documented.[2]
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o UV-Vis Spectroscopy: The maximum absorption wavelength is reported to be 276 nm in
acetonitrile (CHsCN).[5]

Reactivity and Stability

5-Bromo-2-nitrobenzaldehyde's reactivity is primarily dictated by its three functional groups:
the aldehyde, the nitro group, and the bromine atom on the aromatic ring. The presence of the
electron-withdrawing nitro and aldehyde groups deactivates the aromatic ring towards
electrophilic substitution, while making it susceptible to nucleophilic aromatic substitution.

The compound is stable at room temperature but can be sensitive to heat and strong oxidizing
agents.[1][9] It is also noted to be air-sensitive.[5][6]

Potential Synthesis Pathway

While specific, detailed experimental protocols for the synthesis of 5-Bromo-2-
nitrobenzaldehyde were not found in the provided search results, a common method for
synthesizing similar compounds involves the nitration of a corresponding bromobenzaldehyde.
The diagram below illustrates a logical workflow for such a synthesis.

Potential Synthesis Workflow
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Caption: A potential synthesis route for 5-Bromo-2-nitrobenzaldehyde.

Logical Relationships of Functional Groups

The chemical behavior of 5-Bromo-2-nitrobenzaldehyde is a result of the interplay between
its functional groups. This relationship is critical for planning its use in multi-step organic
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synthesis.

Functional Group Reactivity

5-Bromo-2-nitrobenzaldehyde
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Caption: Reactivity of the key functional groups in 5-Bromo-2-nitrobenzaldehyde.

Safety and Handling

According to safety data sheets, 5-Bromo-2-nitrobenzaldehyde is classified as an irritant.[2]
[8] It is known to cause skin irritation (H315) and serious eye irritation (H319).[5][8] Some
classifications also indicate it may be harmful if swallowed, in contact with skin, or if inhaled.[2]

Precautionary Measures:

o Handling: Wash skin thoroughly after handling.[5][8] Wear protective gloves, eye protection,
and face protection.[5][8]

o First Aid:
o Skin Contact: Wash with plenty of water. If skin irritation occurs, seek medical attention.[8]

o Eye Contact: Rinse with plenty of water. If eye irritation persists, get medical advice.[8]
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o Inhalation: Remove the person to fresh air.[8]

o Storage: Store in a cool, shaded, and well-ventilated area in a tightly closed container.[8] It is
recommended to store under an inert gas.[5][8]

Applications

5-Bromo-2-nitrobenzaldehyde serves as a valuable building block in organic synthesis.[3] It is
often used as an intermediate in the production of pharmaceuticals and agrochemicals.[3] Its
utility stems from the ability to selectively modify its functional groups to build more complex
molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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